Cas no 100566-00-5 (2H-Pyrazolo[4,3-d]pyrimidine,3-(hexadecyloxy)-2-methyl-7-[(phenylmethyl)thio]-)

• Product Name: 2H-Pyrazolo[4,3-d]pyrimidine,3-(hexadecyloxy)-2-methyl-7-[(phenylmethyl)thio]-
• CAS No: 100566-00-5
• MF: C₂₉H₄₄N₄OS
• MW: 496.750865936279
• CID: 1125885
• Update Time: 2024-07-27

2H-Pyrazolo[4,3-d]pyrimidine,3-(hexadecyloxy)-2-methyl-7-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-d]pyrimidine,3-(hexadecyloxy)-2-methyl-7-[(phenylmethyl)thio]-
• 2H-Pyrazolo[4,3-d]pyrimidine, 3-(hexadecyloxy)-2-methyl-7-[(phenylmethyl)thio]-

• Inchi： 1S/C29H44N4OS/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-34-29-27-26(32-33(29)2)28(31-24-30-27)35-23-25-20-17-16-18-21-25/h16-18,20-21,24H,3-15,19,22-23H2,1-2H3
• InChI Key： UCTKEWRCIYFOOY-UHFFFAOYSA-N
• SMILES： C1N=C(SCC2=CC=CC=C2)C2=NN(C)C(OCCCCCCCCCCCCCCCC)=C2N=1

Computed Properties

• Exact Mass: 496.32392

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 632.8±55.0 °C(Predicted)
• PSA: 52.83
• pka: 1.91±0.30(Predicted)